Cas no 1183450-27-2 (2-(2,4-Dimethoxyphenyl)-5-fluorobenzoic acid)
1183450-27-2 structure
Product Name:2-(2,4-Dimethoxyphenyl)-5-fluorobenzoic acid
CAS No:1183450-27-2
MF:C15H13FO4
MW:276.259728193283
CID:2622410
PubChem ID:53211235
Update Time:2025-04-21
2-(2,4-Dimethoxyphenyl)-5-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(2,4-DIMETHOXYPHENYL)-5-FLUOROBENZOIC ACID
- 1183450-27-2
- 4-Fluoro-2',4'-dimethoxy[1,1'-biphenyl]-2-carboxylic acid
- MFCD18321320
- DTXSID90681266
- 2-(2,4-Dimethoxyphenyl)-5-fluorobenzoic acid, 95%
- 2-(2,4-Dimethoxyphenyl)-5-fluorobenzoic acid
-
- Inchi: 1S/C15H13FO4/c1-19-10-4-6-12(14(8-10)20-2)11-5-3-9(16)7-13(11)15(17)18/h3-8H,1-2H3,(H,17,18)
- InChI Key: BZTCTKQFOBAKFM-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C(=O)O)C=1)C1C=CC(=CC=1OC)OC
Computed Properties
- Exact Mass: 276.07978705Da
- Monoisotopic Mass: 276.07978705Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 55.8Ų
2-(2,4-Dimethoxyphenyl)-5-fluorobenzoic acid Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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